Cas no 1845-25-6 ((-)-(1S,2S,5S)-2-Hydroxy-3-pinanone)

• Product Name: (-)-(1S,2S,5S)-2-Hydroxy-3-pinanone
• CAS No: 1845-25-6
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD00040556
• CID: 42076
• PubChem ID: 24863734
• Update Time: 2025-04-18

(-)-(1S,2S,5S)-2-Hydroxy-3-pinanone Chemical and Physical Properties

Names and Identifiers

• (1S,2S,5S)-2-Hydroxy-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
• (1S,2S,5S)-2-Hydroxy-2,6,6-trimethyl-bicyclo[3.1.1]heptan-3-one
• (2S)-2-hydroxy-2,6,6-trimethyl-norpinan-3-one
• (1S,2S,5S)-(-)-2-Hydroxy-3-pinanone
• (-)-(1S,2S,5S)-2-Hydroxy-3-pinanone
• (1S,2S,5S)-(-)-2-Hydroxy-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
• Hydroxypinanone
• (-)-2-Hydroxypinocamphone
• (-)-2a-Hydroxypinocamphone
• (1S,2S,5S)-(-)-2-HYDROXYPINAN-3-ONE
• (1S,2S,5S)-(-)-2-HYDROXY-4-PINANONE
• (1S, 2S, 5S)-(-)-2-HYDROXYPINAN-3-ONE FO
• (1S,2S,5S)-(-)-2-Hydroxy-3-pinanone 99%
• (1S 2S 5S)-(-)-2-HYDROXYPINAN-3-ONE 99+%
• (1S,2S,5S)-2-hydroxy-3-pinanone
• PubChem18160
• Jsp003782
• 9650AA
• (1s,2s,5s)-2-hydroxy-pinan-3-one
• FCH3957224
• AK115339
• AX8043855
• 845H256
• (1S,2S,
• A880769
• CS-W017794
• 2-Hydroxypinocamphone, (1S,2S,5S)-(-)-
• Bicyclo(3.1.1)heptan-3-one, 2-hydroxy-2,6,6-trimethyl-, (1S,2S,5S)-
• 1R_2R_5R_hydroxy_3_pinanone
• (1S,2S,5S)-2-Hydroxypinan-3-one
• AKOS015900077
• P3X9755FQK
• AMY14837
• H0863
• BICYCLO(3.1.1)HEPTAN-3-ONE, 2-HYDROXY-2,6,6-TRIMETHYL-, (1S-(1.ALPHA.,2.ALPHA.,5.ALPHA.))-
• D90966
• AKOS015855324
• SCHEMBL5935443
• 1845-25-6
• (-)-2.ALPHA.-HYDROXYPINOCAMPHONE
• Oxypinocamphone, (1S,2S,5S)-(-)-
• (-)-2alpha-Hydroxypinocamphone
• DTXSID70456111
• AS-71357
• AC-514
• MFCD00040556
• UNII-P3X9755FQK
• (-)-2-hydroxy-3-pinanone
• Bicyclo(3.1.1)heptan-3-one, 2-hydroxy-2,6,6-trimethyl-, (1S-(1alpha,2alpha,5alpha))-
• (1S,2S,5S)-(-)-2-Hydroxy-3-pinanone, 99%
• VZRRCQOUNSHSGB-BYULHYEWSA-N

• MDL： MFCD00040556
• Inchi： 1S/C10H16O2/c1-9(2)6-4-7(9)10(3,12)8(11)5-6/h6-7,12H,4-5H2,1-3H3/t6-,7-,10-/m0/s1
• InChI Key： VZRRCQOUNSHSGB-BYULHYEWSA-N
• SMILES： O[C@]1(C)C(C[C@@H]2C[C@H]1C2(C)C)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.059 g/mL at 25 °C(lit.)
• Melting Point: 36-38 °C (lit.)
• Boiling Point: 245 °C(lit.)
• Flash Point: Degrees Fahrenheit:222.8°F
  Degrees Celsius:106°C
  
• Refractive Index: -33 ° (C=0.5, CHCl3)
• PSA: 37.3
• LogP: 1.37250
• Optical Activity: [α]20/D −39°, c = 0.5 in chloroform
• Solubility: Not determined

(-)-(1S,2S,5S)-2-Hydroxy-3-pinanone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids